Cas no 2228461-54-7 (2-1-(3-ethylthiophen-2-yl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(3-ethylthiophen-2-yl)cyclopropylpropan-2-amine
• CAS No: 2228461-54-7
• MF: C₁₂H₁₉NS
• MW: 209.350961923599
• CID: 6240660
• PubChem ID: 165656858
• Update Time: 2025-07-02

2-1-(3-ethylthiophen-2-yl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-ethylthiophen-2-yl)cyclopropylpropan-2-amine
• EN300-1731657
• 2228461-54-7
• 2-[1-(3-ethylthiophen-2-yl)cyclopropyl]propan-2-amine

• Inchi： 1S/C12H19NS/c1-4-9-5-8-14-10(9)12(6-7-12)11(2,3)13/h5,8H,4,6-7,13H2,1-3H3
• InChI Key： QOKCTLGESXRXIC-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1C1(C(C)(C)N)CC1

Computed Properties

• Exact Mass: 209.12382078g/mol
• Monoisotopic Mass: 209.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-1-(3-ethylthiophen-2-yl)cyclopropylpropan-2-amine

Introduction to 2-1-(3-ethylthiophen-2-yl)cyclopropylpropan-2-amine (CAS No: 2228461-54-7)

2-1-(3-ethylthiophen-2-yl)cyclopropylpropan-2-amine is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound, identified by the CAS number 2228461-54-7, belongs to a class of molecules that integrate heterocyclic systems with cycloalkyl moieties, making it an intriguing candidate for further exploration in drug discovery and medicinal chemistry.

The molecular framework of 2-1-(3-ethylthiophen-2-yl)cyclopropylpropan-2-amine consists of a cyclopropyl group attached to a propanamine chain, which is further substituted with a 3-ethylthiophene moiety. Thiophene derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the cyclopropyl group into the molecular structure introduces rigidity, which can influence the compound's pharmacokinetic properties and binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of 2-1-(3-ethylthiophen-2-yl)cyclopropylpropan-2-amine with various biological targets. Studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in metabolic pathways and signal transduction. For instance, the 3-ethylthiophene ring could interact with aromatic hydrophobic pockets in protein targets, while the cyclopropyl group may enhance binding through van der Waals interactions.

The synthesis of 2-1-(3-ethylthiophen-2-yl)cyclopropylpropan-2-amine presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups, including an amine and an ethylthiophene moiety, requires careful consideration of reaction conditions to ensure high yield and purity. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry, have been instrumental in facilitating the construction of this complex molecule.

In the realm of medicinal chemistry, the exploration of novel scaffolds like 2-(1-(3-Ethylthiophen)-2-Yl)-Cyclopropylpropaneamine is crucial for developing next-generation therapeutics. The structural features of this compound make it a promising candidate for further optimization to enhance its pharmacological profile. Researchers are particularly interested in modulating its solubility, metabolic stability, and target specificity to improve its therapeutic potential.

Current research initiatives are focusing on evaluating the biological activity of CAS No 2228461 54 7 using in vitro and in vivo models. Preliminary studies have indicated that this compound may possess properties relevant to neurological disorders, where modulation of neurotransmitter systems could lead to novel therapeutic interventions. Additionally, its structural similarity to known bioactive molecules suggests that it might be a valuable scaffold for structure-based drug design.

The role of heterocyclic compounds in pharmaceutical development cannot be overstated. Heterocycles are ubiquitous in biologically active natural products and synthetic drugs due to their ability to mimic key structural motifs found in biological targets. The 3-Ethylthiophen component of CAS No 2228461 54 7 is a prime example of how heterocyclic systems can contribute to the development of innovative therapeutics.

As computational tools become more sophisticated, virtual screening techniques are increasingly being employed to identify potential hits like CAS No: 2228461 54 7 from large chemical libraries. These approaches leverage machine learning algorithms to predict binding affinities and pharmacokinetic properties, thereby expediting the drug discovery process. The integration of experimental data with computational predictions has significantly enhanced the efficiency of identifying lead compounds for further development.

The future prospects for CAS No: 2228461 54 7 hinge on its ability to transition from a laboratory curiosity to a clinically relevant therapeutic agent. Ongoing studies are aimed at optimizing its chemical properties through medicinal chemistry interventions while simultaneously assessing its safety profile through rigorous toxicological evaluations. Such efforts are essential for ensuring that promising candidates like this one advance through preclinical testing and ultimately reach patients in need.

In conclusion, CAS No: 2228461 54 7, or more formally referred to as (E)-N-[[(E)-(3-Ethylthiophen)-2-Yl]methylene]cyclopropaneethanamine, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities position it as a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.